Cas no 3237-44-3 (α-Isopropylmalate)
α-Isopropylmalate is a key intermediate in the biosynthesis of leucine, playing a critical role in metabolic pathways such as the leucine and valine synthesis routes. This compound is structurally characterized by its α-hydroxy acid moiety and isopropylmalate backbone, making it valuable in biochemical and enzymatic studies. Its high purity and stability ensure reliable performance in research applications, particularly in studying branched-chain amino acid metabolism and enzyme kinetics. α-Isopropylmalate is also utilized in microbial fermentation processes and as a reference standard in analytical chemistry. Its well-defined chemical properties facilitate precise experimental outcomes in both academic and industrial settings.
α-Isopropylmalate structure
Product Name:α-Isopropylmalate
CAS No:3237-44-3
MF:C7H12O5
MW:176.167182922363
CID:308413
PubChem ID:24860103
Update Time:2025-05-28
α-Isopropylmalate Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,2-hydroxy-2-(1-methylethyl)-
- 2-HYDROXY-2-ISOPROPYLSUCCINIC ACID
- 2-ISOPROPYLMALIC ACID
- 2-Hydroxy-2-isopropyl-bernsteinsaeure
- 2-Hydroxy-2-isopropylbutanedioic acid
- 2-hydroxy-2-isopropyl-succinic acid
- 2-Isopropyl-2-hydroxybutanedioic acid
- 3-Carboxy-3-hydroxyisocaproic acid
- alpha-Isopropylmalate
- α-Isopropylmalate
- .ALPHA.-ISOPROPYLMALATE
- beta-hydroxy-beta-carboxy-isocaproic acid
- alpha-IPM
- Malic acid, 2-isopropyl-
- 3-carboxy-3-hydroxy-4-methylpentanoate
- SB84200
- Butanedioic acid, 2-hydroxy-2-(1-methylethyl)-
- 2-HYDROXY-2-ISOPROPYLSUCCINICACID
- 3237-44-3
- AKOS030570175
- 2-Hydroxy-2-(1-methylethyl)butanedioic acid
- A7T9UY4KVU
- bmse001025
- 3-hydroxy-4-methyl-3-carboxypentanoate
- bmse000982
- NS00014675
- butanedioic acid, 2-hydroxy-2-(1-methylethyl)
- 2-hydroxy-2-(propan-2-yl)butanedioic acid
- 2-Isopropylmalic acid, 98%
- DTXSID70863129
- Q15426256
- AS-81339
- SCHEMBL59972
- 3-carboxy-3-hydroxy-4-methylpentanoic acid
- CS-0226996
- HY-N9960
- UNII-A7T9UY4KVU
- CHEBI:28635
- CD7B7575-5C65-4347-9BAC-D899775FC34D
- J-018719
- 2-hydroxy-2-propan-2-ylbutanedioic acid
- alpha-isopropylmalic acid
- F83120
- 2-isopropylmalate
- DA-60136
- DTXSID201021196
-
- MDL： MFCD00075003
- Inchi： 1S/C7H12O5/c1-4(2)7(12,6(10)11)3-5(8)9/h4,12H,3H2,1-2H3,(H,8,9)(H,10,11)
- InChI Key： BITYXLXUCSKTJS-UHFFFAOYSA-N
- SMILES： OC(C(=O)O)(CC(=O)O)C(C)C
Computed Properties
- Exact Mass: 176.06800
- Monoisotopic Mass: 176.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.2
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.342±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 144-146 °C (lit.)
- Boiling Point: 306.4±27.0 °C at 760 mmHg
- Flash Point: Not available
- Solubility: Soluble (170 g/l) (25 º C),
- PSA: 94.83000
- LogP: -0.06720
- Solubility: Not determined
α-Isopropylmalate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
α-Isopropylmalate Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
α-Isopropylmalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I922486-100mg |
2-Isopropylmalic acid |
3237-44-3 | 98% | 100mg |
￥1,157.40 | 2022-01-11 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01641-100mg |
2-Hydroxy-2-isopropylsuccinic acid |
3237-44-3 | 98% | 100mg |
¥1948.0 | 2024-07-19 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 333115-100MG |
α-Isopropylmalate |
3237-44-3 | 100mg |
¥1697.28 | 2023-12-08 | ||
| MedChemExpress | HY-N9960-5mg |
α-Isopropylmalate |
3237-44-3 | ≥98.0% | 5mg |
￥500 | 2024-07-28 | |
| MedChemExpress | HY-N9960-10mg |
α-Isopropylmalate |
3237-44-3 | ≥98.0% | 10mg |
￥800 | 2024-07-28 | |
| TargetMol Chemicals | TN6937-100 mg |
2-Isopropylmalic acid |
3237-44-3 | 98% | 100MG |
￥ 2,280 | 2023-07-11 | |
| TargetMol Chemicals | TN6937-1 mL * 10 mM (in DMSO) |
2-Isopropylmalic acid |
3237-44-3 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 500 | 2023-09-15 | |
| TargetMol Chemicals | TN6937-100mg |
2-Isopropylmalic acid |
3237-44-3 | 98% | 100mg |
￥ 2280 | 2023-09-15 | |
| Aaron | AR003I6U-10mg |
2-Isopropylmalic acid |
3237-44-3 | 98% | 10mg |
$150.00 | 2025-02-10 | |
| Aaron | AR003I6U-100mg |
2-Isopropylmalic acid |
3237-44-3 | 98% | 100mg |
$314.00 | 2025-02-10 |
α-Isopropylmalate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:3237-44-3)2-Isopropylmalic acid
Order Number:LE15623
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:12
Price ($):discuss personally
Email:18501500038@163.com
α-Isopropylmalate Related Literature
-
1. Analysis of antioxidants in Chrysanthemum indici flos by online gradient extraction and HPLC-FRAPWeifeng Fan,Jianqiao Zhou,Zi Wu,Guoying Tan,Haoxiang Li,Quanxi Mei,Zhengming Qian Anal. Methods 2021 13 2283
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Ming-jiao Li,Hong Xiao,Yi-xing Qiu,Jian-hua Huang,Rong-yong Man,Yan Qin,Guang-hua Xiong,Qing-hua Peng,Yu-qing Jian,Cai-yun Peng,Wei-ning Zhang,Wei Wang RSC Adv. 2018 8 22866
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3. Impact of Lycium barbarum arabinogalactan on the fecal metabolome in a DSS-induced chronic colitis mouse modelCui Cao,Linlin Wang,Chunqing Ai,Guiping Gong,Zhongfu Wang,Linjuan Huang,Shuang Song,Beiwei Zhu Food Funct. 2022 13 8703
-
M. J. Li,Z. M. Zhang,F. Fan,P. Ma,Y. Wang,H. M. Lu Anal. Methods 2019 11 2895
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Jiajia Yang,Xuewei Xia,Meixia Guo,Li Zhong,Xiaoyong Zhang,Xuewu Duan,Jun Liu,Riming Huang RSC Adv. 2022 12 15133
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3237-44-3)2-Isopropylmalic acid
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry